Cas no 2228294-02-6 (2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol)

• Product Name: 2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol
• CAS No: 2228294-02-6
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 6571285
• PubChem ID: 144153150
• Update Time: 2025-10-31

2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol
• SCHEMBL21894060
• 2228294-02-6
• EN300-1750492

• Inchi： 1S/C7H12N2S/c1-6-5-7(3-4-10)8-9(6)2/h5,10H,3-4H2,1-2H3
• InChI Key： JZXBJLAFXZJIHW-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 156.07211956g/mol
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 18.8Ų

Additional information on 2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol

Comprehensive Overview of 2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol (CAS No. 2228294-02-6)

2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol (CAS No. 2228294-02-6) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This sulfur-containing derivative of pyrazole is characterized by its thiol functional group, which makes it particularly valuable in fields such as pharmaceuticals, agrochemicals, and material science. The compound's molecular structure combines a 1,5-dimethyl-1H-pyrazole core with an ethane-thiol side chain, creating a versatile building block for further chemical modifications.

In the pharmaceutical sector, researchers are actively exploring 2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol as a potential precursor for drug development. Its pyrazole-thiol hybrid structure offers interesting possibilities for creating novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Recent studies have shown that similar thiol-containing pyrazole derivatives exhibit promising biological activities, making this compound a subject of intense research in medicinal chemistry circles.

The agrochemical industry has shown growing interest in CAS No. 2228294-02-6 due to its potential as an intermediate for crop protection agents. The combination of the pyrazole ring and thiol group in this molecule provides unique properties that could be exploited in developing new pesticides or plant growth regulators. With increasing global focus on sustainable agriculture and reduced environmental impact of agrochemicals, compounds like 2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol are being carefully evaluated for their efficacy and environmental profile.

Material science applications of 2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol are another area of active investigation. The compound's ability to form stable complexes with various metals through its thiol functionality makes it potentially useful in creating advanced materials, including self-assembled monolayers and metal-organic frameworks (MOFs). These applications align well with current industry trends toward nanotechnology and smart materials development.

From a synthetic chemistry perspective, CAS No. 2228294-02-6 presents interesting challenges and opportunities. The presence of both pyrazole nitrogen atoms and a reactive thiol group allows for selective functionalization at multiple sites, enabling the creation of diverse derivative compounds. This versatility has made it a valuable tool for researchers working on structure-activity relationship studies in various chemical domains.

Recent advancements in analytical techniques have facilitated more detailed studies of 2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol's physical and chemical properties. Modern spectroscopic methods, including NMR and mass spectrometry, have provided precise structural characterization, while computational chemistry approaches have offered insights into its electronic properties and potential reactivity patterns. These developments are particularly relevant given the current emphasis on predictive chemistry and computational modeling in chemical research.

The stability and storage requirements of 2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol are important considerations for potential users. Like many thiol-containing compounds, it may require protection from oxidation and moisture to maintain its integrity over time. Proper handling procedures and storage conditions are essential topics frequently searched by laboratory professionals working with similar compounds.

Environmental and safety aspects of CAS No. 2228294-02-6 are also subjects of ongoing evaluation. While not classified as hazardous under current regulations, proper risk assessment and handling protocols should always be followed when working with this or any chemical compound. This aligns with the growing industry focus on green chemistry principles and workplace safety standards.

Commercial availability and synthesis routes for 2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol are common queries among researchers. The compound can be synthesized through several pathways, with the most common involving the reaction of appropriate pyrazole precursors with thiolating agents. Scale-up considerations and cost-effective production methods are active areas of development for suppliers serving the research and industrial markets.

Looking forward, the potential applications of 2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol continue to expand as researchers uncover new properties and reactivities. Its combination of heterocyclic and thiol functionalities makes it a compelling subject for interdisciplinary research, bridging organic chemistry, materials science, and biological applications. As synthetic methodologies advance and our understanding of structure-property relationships deepens, this compound is likely to play an increasingly important role in various technological developments.

For researchers considering working with CAS No. 2228294-02-6, it's worth noting that the compound's structure-activity relationships are particularly intriguing. The spatial arrangement of the dimethyl groups on the pyrazole ring, combined with the flexibility of the ethane-thiol side chain, creates unique steric and electronic effects that can significantly influence its chemical behavior and potential applications.

In conclusion, 2-(1,5-dimethyl-1H-pyrazol-3-yl)ethane-1-thiol represents an interesting and versatile chemical entity with growing importance across multiple scientific disciplines. Its unique structural features and reactivity profile continue to attract research attention, making it a compound worth watching in coming years as new applications and derivatives are developed. The intersection of its pyrazole core and thiol functionality creates numerous possibilities for innovation in fields ranging from medicine to advanced materials.